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Compound of Interest

Compound Name: CCG-100602

Cat. No.: B15614779 Get Quote

This document provides immediate safety, handling, and disposal protocols for the research

chemical CCG-100602. The following procedural guidance is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory practices.

Chemical and Physical Properties
A summary of the key quantitative data for CCG-100602 is provided in the table below for easy

reference.

Property Value Source

Molecular Formula C₂₁H₁₇ClF₆N₂O₂ [1]

Molecular Weight 478.8 g/mol [1]

CAS Number 1207113-88-9 [1]

IC₅₀

9.8 µM (for inhibition of

RhoA/C-mediated, SRF-driven

luciferase expression in PC-3

cells)

[1]

Solubility
DMSO: 20 mg/mL, DMF: 20

mg/mL, Ethanol: 0.2 mg/mL
[1]

Storage Temperature
-20°C (for up to 1 month),

-80°C (for up to 6 months)
[2]
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Hazard Identification and Personal Protective
Equipment (PPE)
CCG-100602 is a chemical for research use only, and its toxicological properties have not been

thoroughly investigated[3]. The material may be irritating to the mucous membranes and upper

respiratory tract and can be harmful if inhaled, ingested, or absorbed through the skin[3].

Therefore, strict adherence to safety protocols and the use of appropriate personal protective

equipment are mandatory.

Required Personal Protective Equipment:

Eye and Face Protection: Safety glasses or goggles should be worn to protect against

potential splashes[3][4].

Skin Protection:

Gloves: Use compatible chemical-resistant gloves[3].

Lab Coat: A lab coat must be worn to protect against skin contact[3].

Respiratory Protection: A NIOSH-approved respirator is recommended, especially when

handling the compound in powdered form, to avoid inhalation[3].

Experimental Protocols: Handling and Disposal
Handling and Storage:

Preparation of Stock Solutions:

Given its solubility, Dimethyl sulfoxide (DMSO) is a common solvent for preparing stock

solutions[1][5][6].

When preparing stock solutions, sonication is recommended to aid dissolution[5].

For cell-based experiments, the final concentration of DMSO should generally not exceed

0.1% to avoid solvent-induced effects[5].

Storage:
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Store the solid compound and stock solutions in a tightly sealed container[3].

For short-term storage (up to one week), aliquots can be stored at 4°C[5].

For long-term storage, aliquots should be stored at -80°C to avoid repeated freeze-thaw

cycles[5]. The stability is reported to be at least 4 years at this temperature[1].

Disposal:

Chemical waste, including unused CCG-100602 and contaminated materials, must be

disposed of in accordance with local, state, and federal regulations. Transfer the waste to a

designated chemical waste container for proper disposal[3].

Workflow for Handling CCG-100602
The following diagram outlines the standard operational workflow for handling CCG-100602 in

a laboratory setting.
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Preparation

Experimentation

Cleanup & Disposal

Don Personal Protective Equipment (PPE)

Weigh CCG-100602 in a chemical fume hood

Prepare stock solution (e.g., in DMSO)

Perform experimental procedures

Use in experiment

Incubate cells/tissues with CCG-100602

Data acquisition and analysis

Decontaminate work surfaces

Post-experiment

Dispose of contaminated materials in designated waste

Remove and properly store/dispose of PPE

Click to download full resolution via product page

Standard operational workflow for handling CCG-100602.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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